Cas no 387853-51-2 ([(3-methylphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate)

• Product Name: [(3-methylphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate
• CAS No: 387853-51-2
• MF: C₁₅H₁₅NO₃S
• MW: 289.349502801895
• CID: 5330146
• Update Time: 2025-10-19

[(3-methylphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-(3-methylanilino)-2-oxoethyl] 3-methylthiophene-2-carboxylate
• STL014072
• Z19758660
• 2-oxo-2-(m-tolylamino)ethyl 3-methylthiophene-2-carboxylate
• [(3-methylphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate
• 2-[(3-methylphenyl)amino]-2-oxoethyl 3-methylthiophene-2-carboxylate

• Inchi： 1S/C15H15NO3S/c1-10-4-3-5-12(8-10)16-13(17)9-19-15(18)14-11(2)6-7-20-14/h3-8H,9H2,1-2H3,(H,16,17)
• InChI Key： XUQRHTLZNFMKGA-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(=O)OCC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• XLogP3: 3.4
• Topological Polar Surface Area: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on [(3-methylphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate

[(3-methylphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate: A Comprehensive Overview

The compound [(3-methylphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate (CAS No: 387853-51-2) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a carbamoyl group with a thiophene ring, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of this compound in the development of high-performance polymers and functional materials. Researchers have demonstrated that the incorporation of [(3-methylphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate into polymer matrices can significantly enhance their mechanical properties, thermal stability, and electrical conductivity. These findings underscore its importance in the design of next-generation materials for applications in electronics, aerospace, and renewable energy.

The synthesis of [(3-methylphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact. These improvements have made the compound more accessible for industrial applications.

In terms of chemical properties, [(3-methylphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate exhibits remarkable stability under various environmental conditions, making it suitable for use in harsh operating environments. Its ability to form strong intermolecular bonds has also been leveraged in the creation of self-healing materials, a field that has seen exponential growth in recent years.

The integration of [(3-methylphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate into bio-based materials has opened new avenues for sustainable chemistry. Researchers have explored its use in biodegradable polymers, which offer a promising solution to the global plastic waste crisis. These developments align with the growing demand for eco-friendly alternatives in the chemical industry.

Furthermore, the compound's role in drug delivery systems has been a focal point of recent investigations. Its unique molecular structure allows for controlled drug release mechanisms, enhancing therapeutic efficacy while minimizing side effects. This application holds immense potential in the pharmaceutical sector, particularly in the development of targeted drug delivery systems.

In conclusion, [(3-methylphenyl)carbamoyl]methyl 3-methylthiophene-2-carboxylate (CAS No: 387853-51-2) is a pivotal compound with diverse applications across multiple disciplines. Its continued exploration and utilization are expected to drive innovation and contribute significantly to the advancement of modern science and technology.